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Compound of Interest

Compound Name: Repaglinide M2-D5

Cat. No.: B12374705

Get Quote

For researchers, scientists, and drug development professionals, the precise and reliable

quantification of active pharmaceutical ingredients is paramount. This guide provides an

objective comparison of various analytical methods for the quantification of Repaglinide, a

prominent oral antidiabetic drug. The following sections detail the performance characteristics

of High-Performance Liquid Chromatography with UV detection (HPLC-UV), High-Performance

Thin-Layer Chromatography (HPTLC), and Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS), supported by experimental data to aid in method selection and

development.

Performance Comparison of Analytical Methods
The selection of an analytical method for Repaglinide quantification is often a trade-off between

sensitivity, selectivity, cost, and the nature of the sample matrix. The following tables

summarize the key performance parameters of linearity, accuracy, and precision for HPLC-UV,

HPTLC, and LC-MS/MS methods as reported in various validation studies.

Table 1: HPLC-UV Methods
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Linearity
Range

Correlation
Coefficient (r²)

Accuracy (%
Recovery)

Precision
(%RSD)

Matrix

100–500

µg/ml[1]
Not Specified Not Specified < 2%[1]

Pharmaceutical

Dosage Form

1–6 µg/mL[2] 0.9996[2]
99.72% to

100.33%[2]
Not Specified Bulk and Tablet

0.1 to 0.5

µg/ml[3]
Not Specified Not Specified

Intra-day: 0.48 to

1.01, Inter-day:

0.15 to 1.15[3]

Pharmaceutical

Dosage Form

5-50 µg/ml[4] > 0.999[4]
99.71-100.25%

[4]
< 1.50%[4]

Pharmaceutical

Dosage Form

0.1-1.2 µg/ml[5] 0.9986[5] Not Specified Not Specified

In vitro

permeation

studies

2-10 µg/ml[6] 0.9960[6] 99.34%[6]

Intra-day:

0.5894-0.7344,

Inter-day:

0.4378-0.8105[6]

Tablet

Formulation

55-550 ng/mL[7] 0.9995[7] 95%[7]

Intra-day: 0.26-

0.78, Inter-day:

1.30-1.56[7]

Rabbit Plasma

10 - 1000 ng/mL ≥ 98.17%
≤ 2.9% (intra-

and inter- day)
Rabbit Plasma

Table 2: HPTLC Methods
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Linearity
Range

Correlation
Coefficient (r²)

Accuracy (%
Recovery)

Precision
(%RSD)

Matrix

500-2500

ng/band[8]
0.9988[8] Not Specified

< 2%

(repeatability),

Inter-day: 0.518

± 0.196[8]

Bulk Drug

50-800 ng/spot 0.998 Validated Validated
Bulk and

Nanoemulsion

300 to 3000

ng/mL
0.9991 97.98 to 98.89 % Validated

Tablet Dosage

Form

400–2400

ng/spot
Validated 97.0 to 99.0%

Intra-day: 0.7 to

2.6, Inter-day:

0.8 to 3.2

Tablet

Formulations

Table 3: LC-MS/MS Methods
Linearity
Range

Correlation
Coefficient (r²)

Accuracy (%)
Precision
(%RSD)

Matrix

0.5 - 100 ng/ml Validated

89.31% and

101.77% (Intra-

day)

3.25% - 4.36%

(Intra-day)
Human Plasma

0.050–50 ng/mL Validated ≤5.07% ≤11.2% Human Plasma

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of analytical methods.

Below are representative protocols for the quantification of Repaglinide using HPLC-UV and

LC-MS/MS.

HPLC-UV Method for Pharmaceutical Dosage Forms
Chromatographic Conditions:

Column: C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).
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Mobile Phase: A mixture of an organic solvent (e.g., Acetonitrile or Methanol) and an

aqueous buffer (e.g., Ammonium Acetate or Potassium Dihydrogen Phosphate), with the

pH adjusted as needed (e.g., pH 3.0)[1]. The ratio is typically isocratic (e.g., 70:30, v/v).

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength between 230 nm and 245 nm[2].

Standard Solution Preparation:

A stock solution of Repaglinide is prepared in a suitable solvent like methanol (e.g., 500

µg/mL).

Working standard solutions are prepared by diluting the stock solution to achieve

concentrations within the desired linear range.

Sample Preparation (Tablets):

A number of tablets are weighed and finely powdered.

An amount of powder equivalent to a specific dose of Repaglinide is accurately weighed

and transferred to a volumetric flask.

The drug is extracted with a suitable solvent (e.g., methanol), sonicated to ensure

complete dissolution, and diluted to the final volume.

The solution is then filtered before injection into the HPLC system.

Validation Parameters:

Linearity: Assessed by analyzing a minimum of five concentrations across the specified

range.

Accuracy & Precision: Determined by the analysis of replicate quality control (QC)

samples at low, medium, and high concentrations.

Selectivity: Evaluated by analyzing blank matrix samples to ensure no interference with

the Repaglinide peak.
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LC-MS/MS Method for Biological Matrices (Human
Plasma)
This method offers high sensitivity and is ideal for pharmacokinetic studies.

Chromatographic and Mass Spectrometric Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode.

Ionization: Electrospray ionization (ESI) is commonly used.

Sample Preparation (Plasma):

Protein Precipitation: A straightforward method where a precipitating agent like acetonitrile

is added to the plasma sample. The mixture is then centrifuged to remove the precipitated

proteins.

Liquid-Liquid Extraction: An alternative method where the analyte is extracted from the

plasma using an immiscible organic solvent (e.g., tert-butyl methyl ether).

Validation Parameters (in accordance with FDA/EMA guidelines):

Selectivity: Assessed using at least six different sources of blank matrix.

Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve

that can be quantified with acceptable precision and accuracy.

Matrix Effect: Evaluated to ensure that components in the biological matrix do not

suppress or enhance the ionization of the analyte.

Stability: Assessed under various conditions including freeze-thaw cycles, short-term

storage, and long-term storage.

Visualizations
Repaglinide's Mechanism of Action
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Repaglinide stimulates insulin secretion from pancreatic β-cells by binding to and inhibiting the

ATP-sensitive potassium (KATP) channels on the cell membrane. This action leads to a

cascade of events culminating in the release of insulin.
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Repaglinide Signaling Pathway for Insulin Secretion
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Caption: Mechanism of Repaglinide-induced insulin secretion.
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Experimental Workflow for Repaglinide Quantification
The following diagram illustrates a typical experimental workflow for the quantification of

Repaglinide in a given sample matrix using a chromatographic technique.
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General Workflow for Repaglinide Quantification
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Caption: A typical workflow for Repaglinide analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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